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Compound of Interest

Compound Name: Cinnatriacetin B

Cat. No.: B1250549 Get Quote

Disclaimer: The term "Cinnatriacetin B" did not yield specific results in chemical safety

databases. The following information is provided for Cinnarizine and Triacetin, two distinct

chemical compounds. Researchers, scientists, and drug development professionals should

verify the identity of their substance and consult the specific Safety Data Sheet (SDS) provided

by the manufacturer before handling.

Cinnarizine
Cinnarizine is an antihistamine and calcium channel blocker. It is classified as harmful if

swallowed or inhaled and can cause skin and eye irritation.[1] It may also cause an allergic skin

reaction and respiratory irritation.[1]

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment for handling Cinnarizine is

provided below.
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PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection
Protective gloves (e.g., butyl rubber, nitrile

rubber).[2]

Body Protection Wear suitable protective clothing.[2]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, use suitable respiratory equipment.

[2]

Operational and Disposal Plans
Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin, eyes, and clothing.[2][3]

Do not breathe dust/fume/gas/mist/vapors/spray.[2]

Wash hands thoroughly after handling.

Store in a well-ventilated place and keep the container tightly closed.[2][3]

Spill Management:

Ensure adequate ventilation and evacuate personnel to safe areas.[2]

Use personal protective equipment as required.[2]

Avoid dust formation.[4]

Collect spillage mechanically and place it in appropriate containers for disposal.[2]

Prevent product from entering drains.

Disposal:
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Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Workflow
The following diagram outlines a general workflow for handling Cinnarizine in a laboratory

setting.
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Caption: General laboratory workflow for handling Cinnarizine.
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Hazard Signaling Pathway
The diagram below illustrates the potential health hazards associated with Cinnarizine

exposure.

Potential Health Hazards

Cinnarizine Exposure

Harmful if Swallowed Harmful if Inhaled Skin Irritation Eye Irritation Allergic Skin Reaction Respiratory Irritation

Click to download full resolution via product page

Caption: Health hazards associated with Cinnarizine exposure.

Triacetin
Triacetin is a liquid with a slight acetic acid-like odor. It is not classified as a hazardous

substance according to Regulation (EC) No 1272/2008. However, good laboratory practices

should always be followed.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment for handling Triacetin is provided

below.

PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection Protective gloves (e.g., rubber gloves).

Body Protection Standard laboratory coat.

Respiratory Protection

Use with adequate ventilation. Local exhaust

may be necessary if vapor or aerosol is

generated.
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Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Wash hands and face thoroughly after handling.

Keep container tightly closed and store in a cool, dark place.

Store away from incompatible materials such as oxidizing agents.

Spill Management:

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles.

Absorb spill with inert material and place in a suitable container for disposal.

Disposal:

Follow all federal, state, and local regulations for disposal.

Experimental Workflow
The following diagram outlines a general workflow for handling Triacetin in a laboratory setting.
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Caption: General laboratory workflow for handling Triacetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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